Cas no 61946-88-1 (N-(4-ethylphenyl)methylidenehydroxylamine)

• Product Name: N-(4-ethylphenyl)methylidenehydroxylamine
• CAS No: 61946-88-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 514122
• PubChem ID: 6904166
• Update Time: 2026-04-29

N-(4-ethylphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-ethyl-,oxime
• 4-ETHYLBENZALDEHYDE OXIME
• 4-ethyl-benzaldehyde-oxime
• Benzaldehyde, 4-ethyl-, oxime (9CI)
• N-(4-ethylphenyl)methylidenehydroxylamine

Computed Properties

• Exact Mass: 149.08413

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(4-ethylphenyl)methylidenehydroxylamine

N-(4-Ethylphenyl)methylidenehydroxylamine: A Comprehensive Overview

N-(4-Ethylphenyl)methylidenehydroxylamine, also known by its CAS number 61946-88-1, is a compound of significant interest in various fields of chemistry, particularly in organic synthesis and material science. This compound is a derivative of hydroxylamine, where the hydroxyl group is replaced by a substituted phenylmethylene group. The structure of this compound is characterized by a phenyl ring substituted with an ethyl group at the para position, connected via a methylene bridge to the hydroxylamine moiety.

The synthesis of N-(4-Ethylphenyl)methylidenehydroxylamine typically involves the reaction of hydroxylamine with an appropriate aldehyde or ketone derivative. The specific substitution pattern on the phenyl ring can influence the reactivity and stability of the compound. Recent studies have explored the use of this compound as a versatile building block in organic synthesis, particularly in the construction of heterocyclic compounds and bioactive molecules.

One of the key areas where N-(4-Ethylphenyl)methylidenehydroxylamine has shown promise is in its application as a reducing agent. The compound's ability to act as a mild reducing agent has been exploited in various transformations, including the reduction of carbonyl groups to alcohols or amines. This property has been leveraged in the synthesis of complex natural products and pharmaceutical intermediates.

Recent research has also focused on the catalytic applications of this compound. For instance, it has been used as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and enantioselective reductions. The ethyl substitution on the phenyl ring plays a crucial role in modulating the electronic and steric properties of the ligand, which can significantly influence the catalytic activity and selectivity.

In addition to its synthetic applications, N-(4-Ethylphenyl)methylidenehydroxylamine has been studied for its potential biological activities. Preliminary assays have indicated that this compound exhibits moderate antioxidant and anti-inflammatory properties, suggesting its potential utility in drug discovery efforts. However, further studies are required to fully elucidate its pharmacological profile and mechanism of action.

The physical properties of N-(4-Ethylphenyl)methylidenehydroxylamine are also worth noting. It is typically obtained as a crystalline solid with a melting point around 120°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been extensively studied, making it a reliable reagent for use in both laboratory and industrial settings.

From an environmental perspective, the biodegradability and toxicity of N-(4-Ethylphenyl)methylidenehydroxylamine have been assessed to ensure its safe handling and disposal. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with no significant acute toxicity observed at typical exposure levels.

In conclusion, N-(4-Ethylphenyl)methylidenehydrox